Cas no 850909-63-6 (N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 850909-63-6
• MF: C₂₂H₂₅N₃O₄S₂
• MW: 459.581602811813
• CID: 5902947
• PubChem ID: 2152637
• Update Time: 2025-07-14

N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(3-ethyl-6-methoxybenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide
• Benzamide, N-(3-ethyl-6-methoxy-2(3H)-benzothiazolylidene)-4-(1-piperidinylsulfonyl)-
• N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide
• F0566-0153
• AKOS024584365
• N-[(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(piperidine-1-sulfonyl)benzamide
• N-(3-ethyl-6-methoxy-1,3-benzothiazol-2-ylidene)-4-piperidin-1-ylsulfonylbenzamide
• 850909-63-6

• Inchi： 1S/C22H25N3O4S2/c1-3-25-19-12-9-17(29-2)15-20(19)30-22(25)23-21(26)16-7-10-18(11-8-16)31(27,28)24-13-5-4-6-14-24/h7-12,15H,3-6,13-14H2,1-2H3
• InChI Key： DRAYFEPAIYYJTH-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=CC=C(OC)C=C2S1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 459.12864863g/mol
• Monoisotopic Mass: 459.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 113Ų

Additional information on N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide

N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide (CAS No. 850909-63-6): A Comprehensive Overview

N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide (CAS No. 850909-63-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide is characterized by a benzothiazole ring system fused with a piperidine sulfone moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The ethyl and methoxy substituents on the benzothiazole ring contribute to its lipophilicity and stability, while the piperidine sulfone group enhances its solubility and reactivity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has also shown significant anticancer activity. Research conducted at the National Cancer Institute revealed that N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic profile of N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-yli dene -4-( piperidine -1-sulfonyl )benzamide has been extensively studied to evaluate its suitability for clinical applications. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. However, further research is needed to optimize its pharmacokinetic properties and reduce potential side effects.

One of the key challenges in the development of N-(2Z)-3-e thyl -6-meth oxy -2 , 3 -d ihydro -1 , 3 -b enz othia z ol - 2 - y lid ene -4 -( p ip er id ine - 1 -s ulfony l )b enz amide is its synthesis. The complex structure of this compound requires multi-step synthetic routes involving various chemical reactions such as condensation, cyclization, and functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for its production, which is crucial for large-scale manufacturing and clinical trials.

The toxicity profile of N-(2Z)-3-e thyl -6-meth oxy -2 , 3 -d ihydro -1 , 3 -b enz othia z ol - 2 - y lid ene -4 -( p ip er id ine - 1 -s ulfony l )b enz amide has been evaluated in several preclinical studies. Results indicate that it has a favorable safety profile with no significant toxicity observed at therapeutic doses. However, long-term toxicity studies are still ongoing to ensure its safety for chronic use.

In conclusion, N-(2Z)-3-e thyl -6-meth oxy -2 , 3 -d ihydro -1 , 3 -b enz othia z ol - 2 - y lid ene -4 -( p ip er id ine - 1 -s ulfony l )b enz amide (CAS No. 850909-63-6) is a promising compound with diverse therapeutic potential. Its anti-inflammatory and anticancer properties make it an attractive candidate for further research and development. Ongoing studies aim to optimize its pharmacological properties and evaluate its efficacy in clinical settings.